Cas no 53119-26-9 (1,2-bis(thiophen-2-yl)ethan-1-one)

• Product Name: 1,2-bis(thiophen-2-yl)ethan-1-one
• CAS No: 53119-26-9
• MF: C₁₀H₈OS₂
• MW: 208.299920082092
• CID: 4023295
• PubChem ID: 13427165
• Update Time: 2025-05-21

1,2-bis(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,2-di-2-thienyl-
• 1,2-bis(thiophen-2-yl)ethan-1-one
• 1,2-dithiophen-2-ylethanone
• 1,2-BIS(THIOPHEN-2-YL)ETHANONE
• 1,2-Bis-(2-thienyl)-ethanone
• C10H8OS2
• XVQFNXBESFIQOH-UHFFFAOYSA-N
• AKOS009159374
• SCHEMBL9049816
• Z361899204
• EN300-35754
• 53119-26-9
• 1,2-Di-2-thienylethanone
• 1,2-dithien-2-ylethanone
• DTXCID001743203
• DTXSID301318865
• CS-0247129
• 890-962-5

• Inchi： 1S/C10H8OS2/c11-9(10-4-2-6-13-10)7-8-3-1-5-12-8/h1-6H,7H2
• InChI Key： XVQFNXBESFIQOH-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC=CC=1)CC1SC=CC=1

Computed Properties

• Exact Mass: 208.00165722Da
• Monoisotopic Mass: 208.00165722Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.6Ų

Additional information on 1,2-bis(thiophen-2-yl)ethan-1-one

Comprehensive Overview of 1,2-bis(thiophen-2-yl)ethan-1-one (CAS No. 53119-26-9): Properties, Applications, and Industry Insights

1,2-bis(thiophen-2-yl)ethan-1-one, identified by its CAS number 53119-26-9, is a specialized organic compound that has garnered significant attention in the fields of materials science and synthetic chemistry. This diketone derivative, featuring two thiophene rings, exhibits unique electronic and structural properties, making it a valuable building block for advanced applications. Researchers and industry professionals are increasingly exploring its potential in organic electronics, photonics, and catalysis, aligning with the growing demand for sustainable and high-performance materials.

The molecular structure of 1,2-bis(thiophen-2-yl)ethan-1-one combines the aromaticity of thiophene with the reactivity of a diketone moiety. This hybrid architecture enables versatile chemical modifications, which are critical for tailoring properties such as charge transport, solubility, and thermal stability. Recent studies highlight its role in designing conjugated polymers for OLEDs (Organic Light-Emitting Diodes) and solar cells, addressing the global push for renewable energy solutions. Keywords like "thiophene-based materials" and "organic semiconductor synthesis" reflect trending searches in this domain.

From a synthetic perspective, CAS 53119-26-9 serves as a precursor for heterocyclic compounds with applications in drug discovery and agrochemicals. Its thiophene rings contribute to bioactivity, while the diketone group facilitates further functionalization. Innovations in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, resonating with the industry's shift toward sustainable manufacturing. Searches for "biodegradable thiophene derivatives" and "low-toxicity organic synthesis" underscore this trend.

In material science, the compound's π-conjugation and planar structure enhance its utility in conductive films and sensors. For instance, its integration into flexible electronics aligns with the rising demand for wearable technologies. Analysts note increased queries for "thiophene-based sensors" and "conductive organic materials," highlighting its relevance in IoT (Internet of Things) applications. Additionally, its thermal resilience makes it suitable for high-temperature coatings, a niche yet growing market.

Quality and purity are paramount for 1,2-bis(thiophen-2-yl)ethan-1-one in commercial and research settings. Advanced analytical techniques like HPLC and NMR ensure batch consistency, addressing concerns raised in forums about "purity standards for organic intermediates." Suppliers often emphasize GMP compliance and custom synthesis options to meet diverse project requirements, reflecting the compound's role in both large-scale and niche applications.

Looking ahead, the compound's adaptability positions it as a key player in emerging technologies. Whether in energy storage, smart coatings, or biomedical devices, its multifunctionality answers pressing industry challenges. As searches for "next-gen organic materials" and "thiophene chemistry advancements" surge, CAS 53119-26-9 remains a focal point for innovation, bridging gaps between academia and industrial R&D.